Cas no 100593-78-0 (2,1,3-Benzoxadiazole, 5-phenoxy-)
100593-78-0 structure
Product Name:2,1,3-Benzoxadiazole, 5-phenoxy-
CAS No:100593-78-0
MF:C12H8N2O2
MW:212.204122543335
CID:3549941
Update Time:2025-04-19
2,1,3-Benzoxadiazole, 5-phenoxy- Chemical and Physical Properties
Names and Identifiers
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- 2,1,3-Benzoxadiazole, 5-phenoxy-
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- Inchi: 1S/C12H8N2O2/c1-2-4-9(5-3-1)15-10-6-7-11-12(8-10)14-16-13-11/h1-8H
- InChI Key: DGRUPPQTRORTRD-UHFFFAOYSA-N
- SMILES: N1=C2C=CC(OC3=CC=CC=C3)=CC2=NO1
Experimental Properties
- Density: 1.298±0.06 g/cm3(Predicted)
- Boiling Point: 330.9±34.0 °C(Predicted)
- pka: -1.16±0.36(Predicted)
2,1,3-Benzoxadiazole, 5-phenoxy- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
100593-78-0 (2,1,3-Benzoxadiazole, 5-phenoxy-) Related Products
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